Cas no 1805055-06-4 (2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine
• CAS No: 1805055-06-4
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853428
• Update Time: 2025-06-08

2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-3(8)5(6(9)10)7(11)12-4/h2,6H,1H3,(H2,11,12)
• InChI Key： PMPGSCGCJNLRDA-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C=1C(F)F)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine

Professional Introduction to 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1805055-06-4)

2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine, with the CAS number 1805055-06-4, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and a methoxy group enhances its chemical reactivity, making it a versatile building block for drug discovery and development.

The compound's molecular structure, characterized by a pyridine core substituted with an amino group at the 2-position, a difluoromethyl group at the 3-position, a fluoro atom at the 4-position, and a methoxy group at the 6-position, contributes to its distinct pharmacological properties. These structural features are crucial in determining its interaction with biological targets, which is essential for developing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological receptors. 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine is no exception and has been explored in several research studies for its potential applications in medicinal chemistry. Its ability to serve as a precursor for more complex molecules has made it a focal point in the design of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. The fluorinated pyridine moiety in 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine can be strategically incorporated into kinase inhibitors to improve their selectivity and potency. Recent studies have demonstrated that compounds containing this scaffold exhibit promising activity against several kinases, making them attractive candidates for further optimization.

The synthesis of 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework. The introduction of fluorine atoms, in particular, demands precise control to ensure regioselectivity and avoid unwanted side products.

The pharmacological profile of 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound demonstrates good bioavailability and moderate solubility, which are essential characteristics for an effective drug candidate. Additionally, its stability under various physiological conditions makes it a promising candidate for further development.

In conclusion, 2-Amino-3-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1805055-06-4) is a highly valuable compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its role as an intermediate in synthesizing kinase inhibitors highlights its importance in addressing critical therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain a key player in the discovery and development of novel pharmaceuticals.